4-(1-Methylpiperidin-4-yloxy)benzaldehyde

• IUPAC Name: 4-(1-methylpiperidin-4-yl)oxybenzaldehyde
• InChI: InChI=1S/C13H17NO2/c1-14-8-6-13(7-9-14)16-12-4-2-11(10-15)3-5-12/h2-5,10,13H,6-9H2,1H3
• InChI Key: KXOBYOISGCLBPY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC2=CC=C(C=C2)C=O
• Molecular Formula: C13H17NO2
• DSSTOX Substance ID: DTXSID601260223
• Molecular Weight: 219.28 g/mol
• CAS No.: 215460-41-6

Description

4-(1-Methylpiperidin-4-yloxy)benzaldehyde is an organic compound with the molecular formula C13H17NO2 It is a derivative of benzaldehyde, where the benzene ring is substituted with a 1-methylpiperidin-4-yloxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Methylpiperidin-4-yloxy)benzaldehyde typically involves the reaction of 4-hydroxybenzaldehyde with 1-methylpiperidine in the presence of a suitable base. The reaction is carried out under reflux conditions to facilitate the formation of the desired product. The general reaction scheme is as follows:

$$\text{4-Hydroxybenzaldehyde} + \text{1-Methylpiperidine} \xrightarrow{\text{Base, Reflux}} \text{this compound}$$4-Hydroxybenzaldehyde+1-MethylpiperidineBase, Reflux​this compound

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

4-(1-Methylpiperidin-4-yloxy)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The benzene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Electrophilic substitution reactions may involve reagents such as halogens (e.g., Br2) and nitrating agents (e.g., HNO3).

Major Products Formed

Oxidation: 4-(1-Methylpiperidin-4-yloxy)benzoic acid.

Reduction: 4-(1-Methylpiperidin-4-yloxy)benzyl alcohol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

4-(1-Methylpiperidin-4-yloxy)benzaldehyde has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1-Methylpiperidin-4-yloxy)benzaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the piperidine ring can influence its binding affinity and specificity towards these targets. The exact pathways involved can vary based on the context of its use.

Comparison with Similar Compounds

Similar Compounds

• 4-(1-Methylpiperidin-4-yloxy)benzonitrile
• 4-(4-Methylpiperidin-1-yl)aniline
• 4-(Prop-2-yn-1-yloxy)benzonitrile
• 4-Chloro-1-methylpiperidine

Uniqueness

4-(1-Methylpiperidin-4-yloxy)benzaldehyde is unique due to the presence of both an aldehyde group and a piperidine ring in its structure. This combination allows for diverse chemical reactivity and potential applications in various fields. Its structural features distinguish it from other similar compounds, making it a valuable compound for research and development.

Synthesis routes and methods

Procedure details

Synthesized from 4-hydroxy-1-methylpiperidine and 4-fluorobenzonitrile according to an analogous synthetic method to Preparation Example 15, 4-(1-methylpiperidin-4-yloxy)benzonitrile (500 mg) was used according to an analogous synthetic method to Preparation Example 16 to provide the title compound (350 mg).